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Compound of Interest

Compound Name: GW461484A

Cat. No.: B15621809 Get Quote

Essential Safety and Handling Guide for
GW461484A
Disclaimer: A specific Safety Data Sheet (SDS) for GW461484A was not publicly available at

the time of this writing. The following guidance is based on best practices for handling potent,

biologically active small molecule kinase inhibitors and should be supplemented by a thorough

risk assessment and adherence to your institution's environmental health and safety (EHS)

guidelines.

GW461484A is a potent small molecule inhibitor of Yck2 kinase in C. albicans and was

originally identified as an inhibitor of human p38α.[1] As a potent, biologically active compound,

it should be handled with a high degree of caution to minimize exposure to researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling GW461484A. The required level

of protection depends on the specific laboratory activity being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders. Gloves: Two pairs of nitrile gloves

(double-gloving), changed immediately upon

contamination. Eye Protection: Chemical splash

goggles for a complete seal around the eyes.

Lab Coat: A dedicated, disposable, or non-

absorbent lab coat. Ventilation: All weighing and

aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.[2]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat. Ventilation:

Work should be conducted in a chemical fume

hood.[2]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: All cell culture

work should be performed in a Class II

biological safety cabinet to maintain sterility and

protect the user.[2]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan for Safe Handling
A systematic approach is critical to minimize exposure risk when working with potent

compounds like GW461484A.
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Designated Area: All work with GW461484A, especially with the solid form, should be

conducted in a designated and clearly marked area within the laboratory.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[2]

Decontamination: Use dedicated spatulas, glassware, and other equipment. If dedicated

equipment is not feasible, thoroughly decontaminate all items after use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[2]

Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

established procedures for hazardous chemical spills.

Disposal Plan
Do not begin any experimental work without a clear plan for the disposal of all waste

generated.[3]

Waste Identification and Segregation:

Treat all waste contaminated with GW461484A (solid compound, solutions, contaminated

PPE, and lab supplies) as hazardous chemical waste.

Segregate waste at the source. Do not mix incompatible waste streams. For example,

keep aqueous waste separate from organic solvent waste.[3]

Waste Collection and Labeling:

Collect hazardous waste in sturdy, leak-proof, and clearly labeled containers.

The label should include "Hazardous Waste," the name of the chemical (GW461484A),

and the specific hazards if known. If the hazards are not fully known, indicate this on the

label.

Storage and Disposal:
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Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure container caps are tightly sealed.

Dispose of the hazardous waste through your institution's EHS office or a licensed

hazardous waste disposal contractor.[4] High-temperature incineration is often the

preferred method for disposing of potent pharmaceutical compounds.[5]

Experimental Workflow and Safety Procedures
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Preparation
- Review SDS (if available)

- Assemble all necessary PPE

Weighing and Aliquoting (Solid)
- In fume hood or containment hood
- Double gloves, respirator, goggles

Proceed with caution

Solution Preparation
- In fume hood

- Add solvent slowly to powder

Transfer solid

Experimental Use
(e.g., Cell Culture)

- In biosafety cabinet
- Standard PPE

Use diluted compound

Decontamination
- Decontaminate all surfaces

 and equipment

Post-experiment

Waste Segregation
- Collect all contaminated materials

 (solid and liquid)

During experiment

Waste Disposal
- Label hazardous waste container

- Arrange for EHS pickup

Follow institutional protocol

End of Procedure
- Remove PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of GW461484A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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